9-methyl-6-[5-(4-methyl-1,3-thiazole-5-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine

• IUPAC Name: [2-(9-methylpurin-6-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]-(4-methyl-1,3-thiazol-5-yl)methanone
• InChI: InChI=1S/C17H19N7OS/c1-10-14(26-9-21-10)17(25)24-5-11-3-23(4-12(11)6-24)16-13-15(18-7-19-16)22(2)8-20-13/h7-9,11-12H,3-6H2,1-2H3
• InChI Key: KSLINDYUZCITEF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=N1)C(=O)N2CC3CN(CC3C2)C4=NC=NC5=C4N=CN5C
• Molecular Formula: C17H19N7OS
• Molecular Weight: 369.4 g/mol
• CAS No.: 2640897-10-3

Description

9-Methyl-6-[5-(4-methyl-1,3-thiazole-5-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine is a synthetic purine derivative characterized by a methyl-substituted purine core fused with a bicyclic octahydropyrrolo[3,4-c]pyrrole moiety linked via a 4-methylthiazole-5-carbonyl group. The methyl group at position 9 enhances lipophilicity, while the octahydropyrrolo-pyrrole system introduces conformational rigidity, which may influence binding specificity .

Mechanism of Action

Target of Action

It’s known that thiazole derivatives have been found in many potent biologically active compounds, such as sulfathiazole (antimicrobial drug), ritonavir (antiretroviral drug), abafungin (antifungal drug), bleomycine, and tiazofurin (antineoplastic drug). Similarly, indole derivatives have shown clinical and biological applications and have been found in many important synthetic drug molecules.

Mode of Action

Thiazole derivatives are known to act as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules. Indole derivatives possess various biological activities, i.e., antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities.

Biochemical Pathways

Thiazole and indole derivatives are known to interact with multiple receptors and affect various biochemical pathways.

Pharmacokinetics

It’s known that thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. These properties may influence the bioavailability of the compound.

Result of Action

Thiazole and indole derivatives are known to have diverse biological activities and therapeutic effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Structural Variations

(a) 9-Phenyl-9H-purin-6-amines

• Key Differences : The 9-phenyl substitution in this class (e.g., compounds from –5) increases aromaticity and molecular weight compared to the 9-methyl group in the target compound. This substitution reduces solubility in aqueous media but may enhance interactions with hydrophobic binding pockets .
• Synthetic Routes: Synthesized via imidazole-4-carbonitrile intermediates (e.g., 5-amino-1-phenyl-1H-imidazole-4-carbonitrile), whereas the target compound likely requires a more complex bicyclic pyrrolo-pyrrole synthesis .

(b) Tetrahydroisoquinoline Derivatives

• Example: 2-[(E)-3-(2-Furyl)acryloyl]-7-(5-methyloxazol-4-yl)-methoxy-6-(tetrazol-5-yl)-1,2,3,4-tetrahydroisoquinoline ().
• Key Differences: The tetrahydroisoquinoline core lacks the purine ring system, altering electronic properties. The tetrazole group in this derivative provides strong hydrogen-bonding capacity, unlike the thiazole-carbonyl group in the target compound, which offers moderate polarity and steric bulk .

(c) Glycosylated Purine Analogs

• Example: 4-(1-(((2R,3S,5R)-3-Hydroxy-5-(5-methyl-2,4-dioxo-3-((1-((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)-1H-1,2,3-triazol-4-yl)methyl)-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-2-yl)methyl)-1H-1,2,3-triazol-4-ylamino)-4-oxobutane-1,2-diyl dioctanoate ().
• Key Differences : The glycosylation introduces significant hydrophilicity and stereochemical complexity, contrasting with the target compound’s reliance on a lipophilic thiazole-pyrrolo-pyrrole system .

Pharmacological and Physicochemical Properties

Property	Target Compound	9-Phenyl-9H-purin-6-amines	Tetrahydroisoquinoline Derivative
Molecular Weight	~450–500 g/mol (estimated)	~300–350 g/mol	~550–600 g/mol
LogP	~2.5–3.5 (moderate lipophilicity)	~3.0–4.0	~1.5–2.5
Key Functional Groups	4-Methylthiazole-5-carbonyl, octahydropyrrolo-pyrrole	Phenyl, amine	Tetrazole, oxazole, furylacryloyl
Potential Targets	Kinases, G-protein-coupled receptors	DNA repair enzymes	Ion channels, proteases

Structural Insights from Crystallography

The octahydropyrrolo-pyrrole system likely adopts a chair-like conformation, similar to bicyclic amines in other small molecules .